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Compound of Interest

Compound Name: Gold-193

Cat. No.: B1217023 Get Quote

This technical guide provides a comprehensive overview of the nuclear properties, position in

the chart of nuclides, and experimental data for Gold-193 (¹⁹³Au). It is intended for researchers,

scientists, and professionals in drug development who may utilize radionuclides in their work.

Position in the Chart of Nuclides
Gold-193 is a radioactive isotope of gold with 79 protons and 114 neutrons.[1] It is situated

among the neutron-deficient isotopes of gold. In the chart of nuclides, it is surrounded by other

gold isotopes, its isobaric neighbors (nuclides with the same mass number A=193), and its

isotonic neighbors (nuclides with the same neutron number N=114). Its direct parent nuclide is

Mercury-193 (¹⁹³Hg), and it decays into Platinum-193 (¹⁹³Pt).[2]

Nuclear Properties of Gold-193 (Ground State)
The fundamental nuclear properties of the ground state of Gold-193 are summarized in the

table below. This data is crucial for understanding its stability, decay characteristics, and

potential applications.
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Property Value

Symbol ¹⁹³Au

Atomic Number (Z) 79

Neutron Number (N) 114

Mass Number (A) 193

Isotopic Mass 192.964150(11) u

Mass Excess -33.394325 MeV[3]

Binding Energy per Nucleon 7.92411 MeV[3][4]

Half-life 17.65(15) hours[2][5]

Decay Mode Electron Capture (EC)/β+ (100%)[2][6]

Decay Energy 1.075(9) MeV[2]

Daughter Isotope ¹⁹³Pt

Spin and Parity (Jπ) 3/2+[1][2]

Magnetic Dipole Moment +0.1396(5) μN[2]

Quadrupole Moment +0.664(20) barn[2]

Nuclear Isomers of Gold-193
Gold-193 has two known nuclear isomers, which are excited metastable states of the nucleus

with longer half-lives than typical excited states. Their properties are distinct from the ground

state and are detailed below.
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Property Gold-193m1 Gold-193m2

Symbol ¹⁹³m¹Au ¹⁹³m²Au

Excitation Energy 290.20(4) keV[5][7] 2486.7(6) keV[2][8]

Half-life 3.9(3) seconds[7][8] 150(50) nanoseconds[2][8]

Decay Modes
Isomeric Transition (IT)

(99.97%)EC/β+ (0.03%)[7][8]
Isomeric Transition (IT)[8]

Daughter Isotope(s) ¹⁹³Au (via IT)¹⁹³Pt (via EC/β+) ¹⁹³Au

Spin and Parity (Jπ) 11/2-[1][7] (31/2+)[2]

Magnetic Dipole Moment 6.18(9) μN[7] -

Quadrupole Moment +1.98(6) barn[7] -

Decay Scheme of Gold-193
The decay of Gold-193 and its parent nuclide follows a specific pathway. The primary parent of

¹⁹³Au is ¹⁹³Hg, which decays into ¹⁹³Au. Subsequently, ¹⁹³Au decays into ¹⁹³Pt. The isomers of

Gold-193 primarily decay via isomeric transition to the ground state.
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Decay Pathway for Gold-193

¹⁹³Hg
T½ = 3.5 h

¹⁹³Au (Ground State)
Jπ = 3/2+
T½ = 17.65 h

 EC/β+

¹⁹³m¹Au
Jπ = 11/2-
T½ = 3.9 s

 IT (99.97%)

¹⁹³Pt
(Stable)

 EC/β+ (0.03%)

 EC/β+ (100%)

Click to download full resolution via product page

Decay pathway leading to and from Gold-193.

Experimental Protocols
The production and characterization of Gold-193 involve nuclear reactions and subsequent

analysis. While specific proprietary protocols may vary, the general methodologies are outlined

below.

Gold-193 is typically produced by irradiating a stable target with charged particles or neutrons

in a cyclotron or nuclear reactor. A common production route involves the decay of its parent

nuclide, Mercury-193.

Example Protocol: Production via (p,xn) or (d,xn) reactions on Platinum

Target Preparation: A high-purity, thin foil of a stable platinum isotope (e.g., ¹⁹⁴Pt or ¹⁹⁵Pt) is

prepared. The target thickness is optimized to maximize the yield of the desired reaction
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while minimizing energy loss of the incident beam.

Irradiation: The platinum target is bombarded with a high-energy proton or deuteron beam

from a cyclotron. The beam energy is selected to favor the ¹⁹⁴Pt(p,2n)¹⁹³Au or

¹⁹⁵Pt(p,3n)¹⁹³Au reaction channels.

Cooling: After irradiation, the target is allowed to "cool" for a period to let short-lived,

unwanted radionuclides decay.

Chemical Separation: The gold radioisotopes are chemically separated from the bulk

platinum target. This can be achieved through techniques such as solvent extraction or ion-

exchange chromatography. For example, the irradiated target can be dissolved in aqua

regia, and gold can be selectively extracted into an organic solvent like methyl isobutyl

ketone (MIBK).

Purification: The extracted Gold-193 is further purified to remove any remaining

contaminants, ensuring high radiochemical purity.

After production and separation, the properties and quantity of Gold-193 must be determined.

Protocol: Gamma-Ray Spectroscopy for Half-life and Purity Determination

Sample Preparation: A purified sample of Gold-193 is prepared in a standard geometry (e.g.,

a vial or point source).

Data Acquisition: The sample is placed in front of a high-purity germanium (HPGe) detector.

The detector is shielded to reduce background radiation. Gamma-ray spectra are collected

over a period of several half-lives.

Spectral Analysis: The resulting spectra are analyzed to identify the characteristic gamma-

ray energies emitted during the decay of Gold-193 to Platinum-193. The purity of the sample

can be assessed by searching for gamma peaks from other radionuclides.

Half-life Measurement: The activity (proportional to the count rate in a characteristic

photopeak) is measured at different time points. The half-life is determined by fitting the

decay data to an exponential decay curve.
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Activity Quantification: The absolute activity of the sample is determined by comparing the

count rate to that of a calibrated source with similar gamma energies or by using the known

detector efficiency for the specific geometry and energies.

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for the production and analysis of

Gold-193.
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General Workflow for Gold-193 Production and Analysis

Target Preparation
(e.g., Platinum Foil)

Irradiation
(Cyclotron/Reactor)

Target Cooling

Chemical Separation
(e.g., Solvent Extraction)

Purification

Radiochemical Analysis
(Gamma Spectroscopy)

Quality Control
(Purity & Activity)
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A typical workflow for producing and analyzing Gold-193.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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